Cas no 1855889-77-8 (Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate)

Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of biologically active compounds. Its ethyl ester moiety improves solubility in organic solvents, facilitating further chemical modifications. The pyrazole core offers versatility in heterocyclic chemistry, enabling the development of novel inhibitors or ligands. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships due to its balanced electronic and steric properties. Proper handling under controlled conditions is recommended due to its reactive functional groups.

Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate structure

1855889-77-8 structure

Product Name:Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate

CAS No:1855889-77-8

MF:C₁₁H₁₅F₃N₂O₂

MW:264.244213342667

MDL:MFCD28969803

CID:5192017

PubChem ID:119053486

Update Time:2026-03-05

Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate
- ethyl 2-[5-ethyl-3-(trifluoromethyl)pyrazol-1-yl]propanoate
- STL584928
- Ethyl2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate
- 1H-Pyrazole-1-acetic acid, 5-ethyl-α-methyl-3-(trifluoromethyl)-, ethyl ester
- MDL： MFCD28969803
- Inchi： 1S/C11H15F3N2O2/c1-4-8-6-9(11(12,13)14)15-16(8)7(3)10(17)18-5-2/h6-7H,4-5H2,1-3H3
- InChI Key： DXOGZAYVTFXAFE-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CC)N(C(C(=O)OCC)C)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 297
XLogP3: 2.8
Topological Polar Surface Area: 44.1

Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-233226-0.05g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8	95%	0.05g	$162.0	2024-06-19
Enamine	EN300-233226-0.1g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8	95%	0.1g	$241.0	2024-06-19
Enamine	EN300-233226-0.25g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8	95%	0.25g	$347.0	2024-06-19
Enamine	EN300-233226-0.5g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8	95%	0.5g	$546.0	2024-06-19
Enamine	EN300-233226-1.0g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8	95%	1.0g	$699.0	2024-06-19
Enamine	EN300-233226-2.5g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8	95%	2.5g	$1370.0	2024-06-19
Enamine	EN300-233226-5.0g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8	95%	5.0g	$2028.0	2024-06-19
Enamine	EN300-233226-10.0g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8	95%	10.0g	$3007.0	2024-06-19
Enamine	EN300-233226-1g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8		1g	$699.0	2023-09-15
Enamine	EN300-233226-5g	ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1855889-77-8		5g	$2028.0	2023-09-15